4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine
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Description
4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine is a piperidine derivative featuring a propan-2-ylsulfanyl (isopropylthio) group attached via a two-carbon ethyl chain to the piperidine ring. Piperidine derivatives are pivotal in medicinal chemistry due to their structural versatility and bioactivity, often serving as scaffolds for drug development. The sulfur-containing substituent in this compound may enhance lipophilicity and influence pharmacokinetic properties, such as membrane permeability and metabolic stability .
Properties
Molecular Formula |
C10H21NS |
|---|---|
Molecular Weight |
187.35 g/mol |
IUPAC Name |
4-(2-propan-2-ylsulfanylethyl)piperidine |
InChI |
InChI=1S/C10H21NS/c1-9(2)12-8-5-10-3-6-11-7-4-10/h9-11H,3-8H2,1-2H3 |
InChI Key |
LMNGOPHYTGXTOQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)SCCC1CCNCC1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine typically involves the reaction of piperidine with 2-(propan-2-ylsulfanyl)ethyl halide under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction.
Industrial Production Methods
Industrial production of 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient production. The reaction conditions are optimized to maximize yield and purity, and the product is typically purified using techniques such as distillation or recrystallization.
Chemical Reactions Analysis
Types of Reactions
4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine undergoes various chemical reactions, including:
Oxidation: The sulfur atom in the propan-2-ylsulfanyl group can be oxidized to form sulfoxides or sulfones.
Reduction: The compound can be reduced to remove the sulfur group, yielding simpler piperidine derivatives.
Substitution: The ethyl side chain can undergo substitution reactions, where the propan-2-ylsulfanyl group is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) are commonly used.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.
Substitution: Halogenating agents like bromine or chlorine can be used to facilitate substitution reactions.
Major Products
Oxidation: Sulfoxides and sulfones.
Reduction: Piperidine derivatives without the sulfur group.
Substitution: Various substituted piperidine compounds depending on the substituent introduced.
Scientific Research Applications
4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biological macromolecules.
Medicine: Explored for its potential therapeutic properties, particularly in the development of new pharmaceuticals.
Industry: Utilized in the production of specialty chemicals and as an intermediate in various chemical processes.
Mechanism of Action
The mechanism of action of 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The propan-2-ylsulfanyl group can influence the compound’s lipophilicity and binding affinity, affecting its pharmacokinetic and pharmacodynamic properties.
Comparison with Similar Compounds
Structural Analogues
The following table summarizes key structural and functional differences between 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine and related compounds:
Functional and Pharmacological Differences
- Thioether vs. In contrast, oxadiazole-containing derivatives (e.g., 4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine) introduce aromaticity and hydrogen-bonding capacity, which may improve target binding in anticancer therapies . Indalpine’s indole substituent enables π-π stacking interactions with serotonin transporters, underpinning its antidepressant activity .
Ester vs. Thioether Functionalization :
- Ethyl 2-(piperidin-4-yl)acetate, with its ester group, offers hydrolytic instability, making it suitable as a prodrug. This contrasts with the thioether’s metabolic resistance, which may prolong the half-life of 4-[2-(propan-2-ylsulfanyl)ethyl]piperidine .
Biological Activity
4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine, also referred to as 2-[2-(propan-2-ylsulfanyl)ethyl]piperidine hydrochloride, is a synthetic compound characterized by its piperidine ring structure with a propan-2-ylsulfanyl group. This unique substitution pattern may confer distinct pharmacological properties compared to other piperidine derivatives. The compound's molecular formula is C₁₁H₁₅N and its CAS number is 1820718-02-2.
Research indicates that the biological activity of piperidine derivatives, including 4-[2-(propan-2-ylsulfanyl)ethyl]piperidine, is largely attributed to their ability to interact with various biological targets such as enzymes and receptors. The presence of the isopropylthio group can influence the compound's reactivity and binding affinity, which are critical for its therapeutic potential.
Biological Activities
The following table summarizes the reported biological activities associated with 4-[2-(propan-2-ylsulfanyl)ethyl]piperidine and related compounds:
Case Studies and Research Findings
- Antiplasmodial Activity : A study evaluated the antiplasmodial activity of various piperidine derivatives, including 4-[2-(propan-2-ylsulfanyl)ethyl]piperidine, against the multi-resistant K1 strain of Plasmodium falciparum. The selectivity index (SI) was calculated to assess the compound's safety profile compared to its efficacy. Results indicated promising antiplasmodial activity with a favorable SI .
- Cytotoxicity Assessment : In vitro studies on human HepG2 cell lines demonstrated that 4-[2-(propan-2-ylsulfanyl)ethyl]piperidine exhibited significant cytotoxic effects, suggesting its potential application in cancer treatment. The compound's cytotoxicity was compared with established chemotherapeutic agents .
- Enzyme Interaction Studies : The compound was shown to inhibit AChE and butyrylcholinesterase (BuChE), which are crucial targets in Alzheimer's disease therapy. Structural modifications in related piperidine derivatives enhanced brain exposure and improved enzyme inhibition profiles .
Comparative Analysis
To understand the uniqueness of 4-[2-(propan-2-ylsulfanyl)ethyl]piperidine, it is beneficial to compare it with other structurally related piperidine derivatives:
| Compound Name | Structure Features | Unique Aspects |
|---|---|---|
| 1-Methylpiperidine | Piperidine ring with a methyl group | Commonly used as a solvent and reagent |
| 4-Ethylpiperidine | Piperidine ring with an ethyl group | Exhibits different biological activities |
| 1-(Isopropyl)piperidine | Piperidine ring with an isopropyl substituent | Used in neuropharmacology studies |
| 4-(Methylthio)piperidine | Piperidine ring with a methylthio group | Potential applications in drug design |
The specific substitution pattern of 4-[2-(propan-2-ylsulfanyl)ethyl]piperidine may confer distinct pharmacological properties compared to these derivatives, making it a candidate for further research and development.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
